Cas no 91004-62-5 (4H-1,2,4-Triazole, 4-(3-methylphenyl)-)

• Product Name: 4H-1,2,4-Triazole, 4-(3-methylphenyl)-
• CAS No: 91004-62-5
• MF: C₉H₉N₃
• MW: 159.187861204147
• CID: 2191400
• Update Time: 2023-08-07

4H-1,2,4-Triazole, 4-(3-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 4-M-tolyl-4h-1,2,4-triazole
• 4H-1,2,4-Triazole, 4-(3-methylphenyl)-
• 4-(3-methylphenyl)-4H-1,2,4-triazole

• Inchi： 1S/C9H9N3/c1-8-3-2-4-9(5-8)12-6-10-11-7-12/h2-7H,1H3
• InChI Key： GJAPXPKFOKANHR-UHFFFAOYSA-N
• SMILES： N1(C=NN=C1)C1=CC=CC(C)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 143
• Topological Polar Surface Area: 30.7